Cas no 2171659-51-9 (4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid)

• Product Name: 4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid
• CAS No: 2171659-51-9
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6526437
• PubChem ID: 165747059
• Update Time: 2025-05-19

4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid
• 4-amino-3-{[(benzyloxy)carbonyl]amino}-3,5-dimethylhexanoic acid
• 2171659-51-9
• EN300-1286796

• Inchi： 1S/C16H24N2O4/c1-11(2)14(17)16(3,9-13(19)20)18-15(21)22-10-12-7-5-4-6-8-12/h4-8,11,14H,9-10,17H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： JNOBPEYRKDGUDG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)(CC(=O)O)C(C(C)C)N)=O

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 102Ų

Additional information on 4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid

Introduction to 4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid (CAS No. 2171659-51-9)

4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171659-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its amino and carbonyl functional groups, which make it a valuable intermediate in the synthesis of more complex biomolecules. The presence of both benzyloxy)carbonylamino and dimethylhexyl side chains further enhances its utility in various synthetic pathways, particularly in the development of peptidomimetics and protease inhibitors.

The structural features of 4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid contribute to its versatility as a building block in medicinal chemistry. The benzyloxy)carbonylamino group, commonly known as Boc protection, is widely used to safeguard amino groups during synthetic processes while maintaining reactivity for subsequent modifications. This protective group is particularly useful in multi-step syntheses where selective deprotection is required. The dimethylhexyl side chain adds steric bulk, which can influence the conformational preferences and binding properties of the molecule, making it a promising candidate for designing molecules with specific biological activities.

In recent years, there has been growing interest in the development of novel therapeutic agents that target post-translational modifications (PTMs) of proteins. 4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid has been explored as a key intermediate in the synthesis of molecules that mimic or interfere with PTMs such as phosphorylation and ubiquitination. These PTMs play crucial roles in various cellular processes, including signal transduction, protein degradation, and DNA repair. By designing peptidomimetics based on this compound, researchers aim to develop inhibitors that can modulate these processes for therapeutic benefit.

One of the most exciting applications of 4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid is in the field of enzyme inhibition. Enzymes are critical biological catalysts that mediate a vast array of biochemical reactions. Inhibiting specific enzymes has been a cornerstone strategy in drug development, leading to the discovery of numerous successful therapeutics. The unique structural motif of this compound allows it to interact with enzyme active sites through both hydrogen bonding and hydrophobic interactions. This dual mode of interaction makes it an excellent scaffold for designing potent and selective enzyme inhibitors.

Recent studies have highlighted the potential of 4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid in the development of protease inhibitors. Proteases are enzymes that cleave peptide bonds and are involved in various physiological processes, including inflammation, infection, and cancer progression. Inhibiting these enzymes has therapeutic implications across multiple diseases. For instance, matrix metalloproteinases (MMPs) are proteases that play a role in tissue degradation and have been implicated in conditions such as arthritis and cancer metastasis. Peptidomimetics derived from this compound have shown promise as MMP inhibitors in preclinical studies.

The synthesis of 4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the benzyloxy)carbonylamino group typically involves an acylation reaction followed by catalytic hydrogenation or alternative deprotection methods. The dimethylhexyl side chain can be incorporated through alkylation reactions or by employing protected precursors that undergo selective deprotection under mild conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The chemical properties of 4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid make it a suitable candidate for further derivatization into more complex molecules. Researchers have explored its use in synthesizing cyclic peptidomimetics that mimic natural peptides while offering improved pharmacokinetic properties. These cyclic structures can exhibit enhanced stability against enzymatic degradation and improved oral bioavailability compared to their linear counterparts.

In conclusion,4-amino-3-{(benzyloxy)carbonylamino}-3,5-dimethylhexanoic acid (CAS No. 2171659-51-9) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features make it valuable for synthesizing peptidomimetics and protease inhibitors targeting various diseases. As research continues to uncover new therapeutic applications for this compound, it is likely to remain a cornerstone in the development of next-generation therapeutics.